6-(6-Chloro-2-methyl-pyrimidin-4-yloxy)-naphthalene-1-carboxylic acid methyl ester

• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol
• IUPAC Name: methyl 6-(6-chloro-2-methylpyrimidin-4-yl)oxynaphthalene-1-carboxylate
• InChI: InChI=1S/C17H13ClN2O3/c1-10-19-15(18)9-16(20-10)23-12-6-7-13-11(8-12)4-3-5-14(13)17(21)22-2/h3-9H,1-2H3
• InChI Key: ZICGKTIIMYCMOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)OC2=CC3=C(C=C2)C(=CC=C3)C(=O)OC

Description

6-(6-Chloro-2-methyl-pyrimidin-4-yloxy)-naphthalene-1-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C17H13ClN2O3 and its molecular weight is 328.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6.0 g (29.7 mMol) 6-hydroxy-naphthalene-1-carboxylic acid methyl ester (see Step 3.1), 7.6 g (46.6 mMol) 4,6-dichloro-2-methylpyrimidine and 13.9 g (65 mMol) K3PO4 in 50 ml NMP is stirred for 4 days at rt. The mixture is poured into ½ l water and the title compound filtered off, washed with water and dried (HV, 80° C.): HPLC: tRet=17.2.